Cas no 1209157-55-0 (8-methoxy-2-oxo-N-1-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide)

• Product Name: 8-methoxy-2-oxo-N-1-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide
• CAS No: 1209157-55-0
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 6339031
• PubChem ID: 45555050
• Update Time: 2025-11-07

8-methoxy-2-oxo-N-1-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-oxo-N-1-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide
• F5831-2420
• 8-methoxy-2-oxo-N-(1-(thiophen-2-yl)propan-2-yl)-2H-chromene-3-carboxamide
• VU0521969-1
• SR-01000925127-1
• 8-methoxy-2-oxo-N-(1-thiophen-2-ylpropan-2-yl)chromene-3-carboxamide
• 8-methoxy-2-oxo-N-[1-(thiophen-2-yl)propan-2-yl]-2H-chromene-3-carboxamide
• AKOS024520214
• SR-01000925127
• 1209157-55-0

• Inchi： 1S/C18H17NO4S/c1-11(9-13-6-4-8-24-13)19-17(20)14-10-12-5-3-7-15(22-2)16(12)23-18(14)21/h3-8,10-11H,9H2,1-2H3,(H,19,20)
• InChI Key： RATRWZXGYGNDJS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 343.08782920g/mol
• Monoisotopic Mass: 343.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-methoxy-2-oxo-N-1-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide

8-Methoxy-2-Oxo-N-(Thiophen-2-Yl)Propan-2-Yl-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1209157-55-0, known as 8-methoxy-2-oxo-N-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a chromene ring system, a methoxy group, and a thiophene moiety. These elements contribute to its potential applications in drug design and material science.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The chromene core of this compound serves as a versatile scaffold for the attachment of diverse functional groups, enhancing its pharmacokinetic properties. The methoxy group at position 8 further stabilizes the molecule, potentially improving its solubility and bioavailability. Meanwhile, the thiophene moiety introduces electronic effects that can influence the compound's reactivity and interaction with biological targets.

One of the most intriguing aspects of this compound is its synthetic versatility. Researchers have employed various strategies to synthesize 8-methoxy chromene derivatives, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for precise control over the molecule's structure, enabling the exploration of its structural analogs for potential therapeutic applications.

In terms of pharmacological activity, 8-methoxy chromene derivatives have shown promise in targeting several disease states. For instance, recent studies have demonstrated that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate enzyme activity suggests its utility in drug discovery programs targeting specific molecular pathways.

The integration of a thiophene group into the molecule introduces new opportunities for exploring its electronic properties. Thiophene moieties are known for their aromaticity and conjugation capabilities, which can enhance the molecule's stability and reactivity. This feature has led to investigations into its potential use in optoelectronic materials and sensors, where such properties are highly desirable.

Furthermore, computational studies have provided valuable insights into the molecular dynamics of this compound. Density functional theory (DFT) calculations have revealed that the chromene ring system plays a critical role in determining the molecule's electronic structure, while the methoxy group contributes to hydrogen bonding interactions. These findings underscore the importance of rational design in optimizing the compound's properties for specific applications.

In conclusion, 8-methoxy-2-oxo-N-(thiophen-2-yl)propan-2-yl-2H-chromene-3-carboxamide represents a fascinating example of how structural diversity can be leveraged to create molecules with multifaceted applications. As research continues to uncover its potential, this compound stands at the forefront of innovation in organic chemistry and pharmacology.